Cas no 70734-98-4 (Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-)

• Product Name: Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-
• CAS No: 70734-98-4
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 546773
• Update Time: 2026-04-29

Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-

• Inchi： InChI=1S/C12H10N4O2/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)16(17)18/h1-8H,13H2/b15-14+
• InChI Key： UNBOSJFEZZJZLR-CCEZHUSRSA-N
• SMILES： C1=C(C=CC(=C1)/N=N/C2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 242.08
• Monoisotopic Mass: 242.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.6A^2

Experimental Properties

• Color/Form: Red to dark brown powder
• Density: 1.34
• Melting Point: 0.2℃
• Boiling Point: 460.2 °C at 760 mmHg
• Flash Point: 460.2 °C at 760 mmHg
• Refractive Index: 1.658
• PSA: 96.56000
• LogP: 4.69680